5-(4-Cbz-Aminopheny)-2-cyanophenol, 95%

• IUPAC Name: benzyl N-[4-(4-cyano-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H16N2O3/c22-13-18-7-6-17(12-20(18)24)16-8-10-19(11-9-16)23-21(25)26-14-15-4-2-1-3-5-15/h1-12,24H,14H2,(H,23,25)
• InChI Key: YKQJQYFFHNBAFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)C#N)O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 1261930-06-6

Description

5-(4-Cbz-Aminopheny)-2-cyanophenol (molecular formula: C₂₀H₁₅N₂O₂, molecular weight: 315.35 g/mol) is a synthetic organic compound featuring a biphenyl backbone with a carbobenzyloxy (Cbz)-protected amine at the 4-position of one phenyl ring and a cyano group at the 2-position of the other. The Cbz group is widely used in peptide synthesis to protect amine functionalities during reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The compound’s structural analogs are identified through Tanimoto similarity analysis (Tanimoto score >0.8, based on US-EPA criteria), which prioritizes compounds with shared backbone structures and functional groups . Key analogs include:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Purity	Application/Source
5-(4-Cbz-Aminopheny)-2-cyanophenol	C₂₀H₁₅N₂O₂	315.35	4-Cbz-Aminophenyl, 2-cyano	95%	Research chemical (inferred)
5-(4-Chloro-2-methoxyphenyl)-2-cyanophenol	C₁₄H₁₀ClNO₂	275.69	4-chloro, 2-methoxy, 2-cyano	Not specified	Chemical supplier
Metconazole	C₁₇H₂₂ClN₃O	331.83	4-chlorophenylmethyl, triazole	Not specified	Agricultural fungicide
4-(Aminomethyl)phenol	C₇H₉NO	123.15	Aminomethyl	>95.0%	Reagent for pesticide testing

Key Observations:

• Substituent Impact: The Cbz group in the target compound provides steric bulk and protects the amine, making it useful in stepwise syntheses. The cyano group in both the target compound and its chloro-methoxy analog increases polarity, likely improving solubility in polar solvents compared to nonpolar analogs like metconazole .
• Purity Standards: The 95% purity of the target compound aligns with reagent-grade chemicals used in research (e.g., 4-(Aminomethyl)phenol in ), suggesting it is suitable for exploratory studies but may require further purification for pharmaceutical applications .

Predictive Modeling and Property Relationships

Quantitative Structure–Property Relationship (QSPR) models indicate that structurally similar compounds (e.g., those with overlapping phenyl/cyano groups) yield stronger correlations in property predictions. For example, retention indices or solubility parameters of the target compound could be extrapolated from its chloro-methoxy analog () with high accuracy . However, models incorporating diverse structures (e.g., triazole-containing pesticides) show reduced predictive power, emphasizing the need for focused analog selection .